![molecular formula C17H23N3OS2 B2413492 5-(1,2-dithiolan-3-yl)-N-methyl-N-(2-methyl-1H-1,3-benzodiazol-5-yl)pentanamide CAS No. 1798777-49-7](/img/structure/B2413492.png)
5-(1,2-dithiolan-3-yl)-N-methyl-N-(2-methyl-1H-1,3-benzodiazol-5-yl)pentanamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
5-(1,2-dithiolan-3-yl)-N-methyl-N-(2-methyl-1H-1,3-benzodiazol-5-yl)pentanamide is a compound that has gained significant attention in scientific research due to its unique chemical structure and potential applications in various fields. This compound is also known as DMXB-A, and it is a cholinergic compound that acts as a selective α7 nicotinic acetylcholine receptor agonist.
Mechanism of Action
DMXB-A acts as a selective α7 nicotinic acetylcholine receptor agonist, which is a subtype of nicotinic acetylcholine receptors that are predominantly expressed in the central nervous system. Activation of α7 nicotinic acetylcholine receptors leads to the release of neurotransmitters, including acetylcholine, dopamine, and glutamate, which are involved in various physiological processes, including learning and memory, attention, and inflammation.
Biochemical and Physiological Effects:
DMXB-A has been shown to have various biochemical and physiological effects, including improving cognitive function, reducing inflammation, and improving gut barrier function. DMXB-A has also been shown to have neuroprotective effects, reducing the damage caused by oxidative stress and inflammation in the brain.
Advantages and Limitations for Lab Experiments
DMXB-A has several advantages for lab experiments, including its high selectivity for α7 nicotinic acetylcholine receptors, its ability to cross the blood-brain barrier, and its relatively low toxicity. However, DMXB-A also has limitations, including its limited solubility in water and its potential to interact with other receptors and signaling pathways.
Future Directions
There are several future directions for research on DMXB-A, including exploring its potential therapeutic applications in other diseases, investigating its mechanism of action in more detail, and developing more potent and selective analogs. Additionally, further studies are needed to understand the long-term effects of DMXB-A on cognitive function and to determine the optimal dosages for therapeutic use.
Synthesis Methods
The synthesis of DMXB-A involves the reaction of 2-methyl-1H-benzimidazole-5-carboxylic acid with thionyl chloride to form the corresponding acid chloride, which is then reacted with 1,2-dithiolane-3-thione to obtain the thioamide intermediate. This intermediate is then reacted with N-methylpentan-1-amine to form the final product, DMXB-A.
Scientific Research Applications
DMXB-A has been extensively studied for its potential therapeutic applications in various diseases, including Alzheimer's disease, schizophrenia, and inflammatory bowel disease. In Alzheimer's disease, DMXB-A has been shown to improve cognitive function and reduce inflammation in animal models. In schizophrenia, DMXB-A has been shown to improve cognitive deficits and reduce symptoms in clinical trials. In inflammatory bowel disease, DMXB-A has been shown to reduce inflammation and improve gut barrier function.
properties
IUPAC Name |
5-(dithiolan-3-yl)-N-methyl-N-(2-methyl-3H-benzimidazol-5-yl)pentanamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H23N3OS2/c1-12-18-15-8-7-13(11-16(15)19-12)20(2)17(21)6-4-3-5-14-9-10-22-23-14/h7-8,11,14H,3-6,9-10H2,1-2H3,(H,18,19) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WLTUENZFXRATTB-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NC2=C(N1)C=C(C=C2)N(C)C(=O)CCCCC3CCSS3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H23N3OS2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
349.5 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
5-(1,2-dithiolan-3-yl)-N-methyl-N-(2-methyl-1H-1,3-benzodiazol-5-yl)pentanamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.